Cas no 1580-54-7 (2-(3-Fluorobenzoyl)benzoic acid)

• Product Name: 2-(3-Fluorobenzoyl)benzoic acid
• CAS No: 1580-54-7
• MF: C₁₄H₉FO₃
• MW: 244.217867612839
• CID: 5704082
• PubChem ID: 12205288
• Update Time: 2025-06-13

2-(3-Fluorobenzoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorobenzoyl)benzoicacid
• SCHEMBL10997315
• 1580-54-7
• 2-(3-Fluoro-benzoyl)-benzoic acid
• 2-(3-fluorobenzoyl)benzoic acid
• 2-(3-Fluorobenzoyl)benzoic acid

• MDL： MFCD02261229
• Inchi： 1S/C14H9FO3/c15-10-5-3-4-9(8-10)13(16)11-6-1-2-7-12(11)14(17)18/h1-8H,(H,17,18)
• InChI Key： QEJCZBRESAWPCT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 244.05357231g/mol
• Monoisotopic Mass: 244.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(3-Fluorobenzoyl)benzoic acid

Comprehensive Overview of 2-(3-Fluorobenzoyl)benzoic acid (CAS No. 1580-54-7): Properties, Applications, and Industry Insights

2-(3-Fluorobenzoyl)benzoic acid (CAS No. 1580-54-7) is a fluorinated aromatic compound with significant relevance in pharmaceutical and chemical research. This white to off-white crystalline powder is characterized by its molecular formula C14H9FO3 and a molecular weight of 244.22 g/mol. The compound's unique structure, featuring a fluorobenzoyl group attached to a benzoic acid moiety, makes it a versatile intermediate in organic synthesis. Researchers frequently search for "2-(3-Fluorobenzoyl)benzoic acid synthesis" or "CAS 1580-54-7 applications," reflecting its growing importance in drug development and material science.

In recent years, the demand for fluorinated organic compounds like 2-(3-Fluorobenzoyl)benzoic acid has surged due to their enhanced metabolic stability and bioavailability in pharmaceutical applications. The compound's fluorine atom contributes to its lipophilicity, a property highly valued in the design of CNS-targeting drugs. Industry trends show increased interest in "fluorinated drug intermediates" and "benzoic acid derivatives for medicinal chemistry," aligning with the compound's potential in developing novel therapeutics for neurological disorders.

The synthesis of 2-(3-Fluorobenzoyl)benzoic acid typically involves Friedel-Crafts acylation of benzoic acid derivatives with 3-fluorobenzoyl chloride, followed by purification via recrystallization. Analytical techniques such as HPLC purity testing and NMR characterization are crucial for quality control, as evidenced by frequent searches for "CAS 1580-54-7 analytical methods." The compound's melting point (160-163°C) and solubility profile (soluble in polar organic solvents but insoluble in water) make it particularly suitable for controlled reaction conditions.

From an industrial perspective, 2-(3-Fluorobenzoyl)benzoic acid serves as a key building block in the production of advanced materials. Its applications extend to liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where fluorinated compounds improve device performance. Recent patent literature reveals growing interest in "fluorinated aromatic compounds for electronic materials," highlighting the compound's crossover potential beyond traditional pharmaceutical uses.

Environmental and regulatory considerations for 2-(3-Fluorobenzoyl)benzoic acid follow standard protocols for fluorinated aromatic compounds. Proper handling requires standard laboratory precautions, with particular attention to dust control. The compound's stability under normal conditions and moderate environmental persistence warrant appropriate disposal methods, a topic often searched as "fluorinated compound waste management." Ongoing research focuses on developing greener synthesis routes to address sustainability concerns in fluorochemical production.

The global market for 2-(3-Fluorobenzoyl)benzoic acid reflects broader trends in specialty chemicals, with Asia-Pacific emerging as a major production hub. Quality specifications typically require ≥98% purity, with stringent controls on related substances. Analytical certificates often include data from GC-MS analysis and residual solvent testing, addressing industry concerns about "high-purity fluorinated intermediates." As pharmaceutical pipelines increasingly incorporate fluorine-containing molecules, demand for this compound is projected to grow steadily through 2030.

Innovative applications continue to emerge for 2-(3-Fluorobenzoyl)benzoic acid, particularly in radiopharmaceuticals where the fluorine-18 isotopologue shows promise for PET imaging agents. This aligns with current research trends toward "theranostic fluorinated compounds" that combine diagnostic and therapeutic functions. The compound's structural flexibility allows for diverse derivatization, making it valuable for combinatorial chemistry approaches in drug discovery programs.

Storage recommendations for 2-(3-Fluorobenzoyl)benzoic acid emphasize protection from moisture and light in tightly sealed containers at room temperature. Stability studies indicate excellent shelf life when properly stored, reducing concerns about "degradation of fluorinated acids." Transportation typically follows general chemical guidelines, without requiring special hazardous material protocols under normal circumstances.

From a research perspective, 2-(3-Fluorobenzoyl)benzoic acid offers multiple sites for chemical modification, enabling structure-activity relationship studies. Its carboxylic acid functionality allows for esterification or amide formation, while the fluorinated aromatic ring can participate in various cross-coupling reactions. These properties generate substantial interest in "multifunctional fluorinated building blocks" among medicinal chemists designing targeted therapies.

Quality assurance protocols for 2-(3-Fluorobenzoyl)benzoic acid have evolved to meet pharmaceutical industry standards. Current good manufacturing practice (cGMP) compliant batches undergo rigorous testing for heavy metals, residual catalysts, and polymorphic form. These developments respond to market demands for "pharma-grade fluorinated intermediates" that can be incorporated directly into regulatory submissions for new drug applications.